Cas no 898784-39-9 (2-(3-Cyanophenyl)-4'-iodoacetophenone)
898784-39-9 structure
Product Name:2-(3-Cyanophenyl)-4'-iodoacetophenone
CAS No:898784-39-9
MF:C15H10INO
MW:347.150475978851
CID:868111
PubChem ID:24723928
Update Time:2025-07-30
2-(3-Cyanophenyl)-4'-iodoacetophenone Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-CYANOPHENYL)-4'-IODOACETOPHENONE
- 3-[2-(4-iodophenyl)-2-oxoethyl]benzonitrile
- 2-(2,5-DIMETHYL-1H-PYRROL-1-YL)ETHANOL
- MFCD02260743
- DTXSID40642327
- 898784-39-9
- AKOS016019494
- 2-(3-Cyanophenyl)-4'-iodoacetophenone
-
- MDL： MFCD02260743
- Inchi： 1S/C15H10INO/c16-14-6-4-13(5-7-14)15(18)9-11-2-1-3-12(8-11)10-17/h1-8H,9H2
- InChI Key： NZLFMALWMSEJAH-UHFFFAOYSA-N
- SMILES： IC1C=CC(=CC=1)C(CC1C=CC=C(C#N)C=1)=O
Computed Properties
- Exact Mass: 346.98100
- Monoisotopic Mass: 346.98071g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86000
- LogP: 3.58828
2-(3-Cyanophenyl)-4'-iodoacetophenone Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(3-Cyanophenyl)-4'-iodoacetophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C083225-250mg |
2-(3-Cyanophenyl)-4'-iodoacetophenone |
898784-39-9 | 250mg |
$ 365.00 | 2022-06-06 | ||
| TRC | C083225-500mg |
2-(3-Cyanophenyl)-4'-iodoacetophenone |
898784-39-9 | 500mg |
$ 605.00 | 2022-06-06 | ||
| Fluorochem | 203803-1g |
2-(3-Cyanophenyl)-4'-iodoacetophenone |
898784-39-9 | 97% | 1g |
￡424.00 | 2022-03-01 | |
| Fluorochem | 203803-2g |
2-(3-Cyanophenyl)-4'-iodoacetophenone |
898784-39-9 | 97% | 2g |
￡672.00 | 2022-03-01 | |
| Fluorochem | 203803-5g |
2-(3-Cyanophenyl)-4'-iodoacetophenone |
898784-39-9 | 97% | 5g |
￡1447.00 | 2022-03-01 | |
| A2B Chem LLC | AH89856-1g |
2-(3-Cyanophenyl)-4'-iodoacetophenone |
898784-39-9 | 97% | 1g |
$516.00 | 2024-04-19 | |
| A2B Chem LLC | AH89856-2g |
2-(3-Cyanophenyl)-4'-iodoacetophenone |
898784-39-9 | 97% | 2g |
$790.00 | 2024-04-19 | |
| A2B Chem LLC | AH89856-5g |
2-(3-Cyanophenyl)-4'-iodoacetophenone |
898784-39-9 | 97% | 5g |
$1650.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1782114-1g |
2-(3-Cyanophenyl)-4'-iodoacetophenone |
898784-39-9 | 98% | 1g |
￥18501.00 | 2024-04-26 |
2-(3-Cyanophenyl)-4'-iodoacetophenone Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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